tert-Butyl N-[2-(2-quinolylamino)ethyl]carbamate

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: tert-butyl N-[2-(quinolin-2-ylamino)ethyl]carbamate
• InChI: InChI=1S/C16H21N3O2/c1-16(2,3)21-15(20)18-11-10-17-14-9-8-12-6-4-5-7-13(12)19-14/h4-9H,10-11H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: XXXROJHIYRMTLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC1=NC2=CC=CC=C2C=C1

Description

Tert-Butyl N-[2-(2-quinolylamino)ethyl]carbamate is a useful research compound. Its molecular formula is C16H21N3O2 and its molecular weight is 287.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium acetate (63 mg, 0.28 mmol), BINAP (250 mg, 0.4 mmol) and cesium carbonate (1.3 g, 4 mmol) were suspended in anhydrous 1,4-dioxane (9 ml) under an argon atmosphere and sonicated for 40 minutes. 2-Chloroquinoline (343 mg, 2 mmol) and tert-butyl N-(2-aminoethyl)carbamate (320 mg, 2 mmol) were added and the resulting mixture was stirred at 110° C. for three hours. The reaction mixture was diluted with ethyl acetate, the resulting precipitate was removed by centrifugation and decantation. The supernatant was evaporated to dryness under reduced pressure. The residue was dissolved in DCM, filtered through a short silica column; the product was eluted with a 1-to-1 mixture of DCM and diethylether. After evaporation of the solvent under reduced pressure 137 mg of a solid were obtained (0.44 mmol, 22%). MS(ESI) m/z=288.2 [M+1]+.